Cas no 898828-80-3 (Tert-butyl 3-(4-aminopyrimidin-2-yl)oxypyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(4-aminopyrimidin-2-yl)oxypyrrolidine-1-carboxylate
• CAS No: 898828-80-3
• MF: C₁₃H₂₀N₄O₃
• MW: 280.322902679443
• MDL: MFCD32692184
• CID: 5671300
• PubChem ID: 155821334
• Update Time: 2025-05-20

Tert-butyl 3-(4-aminopyrimidin-2-yl)oxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26975509
• 898828-80-3
• tert-butyl 3-[(4-aminopyrimidin-2-yl)oxy]pyrrolidine-1-carboxylate
• Tert-butyl 3-(4-aminopyrimidin-2-yl)oxypyrrolidine-1-carboxylate

• MDL： MFCD32692184
• Inchi： 1S/C13H20N4O3/c1-13(2,3)20-12(18)17-7-5-9(8-17)19-11-15-6-4-10(14)16-11/h4,6,9H,5,7-8H2,1-3H3,(H2,14,15,16)
• InChI Key： AGZUTONMJFQCGI-UHFFFAOYSA-N
• SMILES： O(C1N=CC=C(N)N=1)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 280.15354051g/mol
• Monoisotopic Mass: 280.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.6Ų

Additional information on Tert-butyl 3-(4-aminopyrimidin-2-yl)oxypyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-(4-aminopyrimidin-2-yl)oxypyrrolidine-1-carboxylate (CAS No. 898828-80-3)

Tert-butyl 3-(4-aminopyrimidin-2-yl)oxypyrrolidine-1-carboxylate, with the CAS number 898828-80-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group and an oxypyrrolidine core makes it an intriguing candidate for further investigation.

The compound's structure consists of several key functional groups that contribute to its reactivity and biological activity. The tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the oxypyrrolidine moiety is a versatile scaffold that has been explored in various medicinal chemistry applications. The combination of these features makes Tert-butyl 3-(4-aminopyrimidin-2-yl)oxypyrrolidine-1-carboxylate a promising candidate for further research.

In recent years, there has been a growing interest in oxypyrrolidine derivatives due to their potential as pharmacological agents. These compounds have shown promise in various preclinical studies, particularly in the context of antiviral and anticancer therapies. The 4-aminopyrimidin-2-yl substituent in Tert-butyl 3-(4-aminopyrimidin-2-yl)oxypyrrolidine-1-carboxylate is particularly noteworthy, as aminopyrimidine derivatives are well-known for their biological activity.

One of the most exciting aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The structural features of Tert-butyl 3-(4-aminopyrimidin-2-yl)oxypyrrolidine-1-carboxylate make it a suitable candidate for further optimization through structure-based drug design. This approach involves modifying the compound's structure to enhance its potency, selectivity, and pharmacokinetic properties.

The pharmaceutical industry has increasingly focused on developing drugs that target specific biological pathways. Tert-butyl 3-(4-aminopyrimidin-2-yl)oxypyrrolidine-1-carboxylate has shown potential in targeting several key pathways involved in diseases such as cancer and viral infections. Its ability to interact with biological targets at the molecular level makes it a valuable asset in drug discovery efforts.

Recent advancements in computational chemistry have also played a crucial role in the study of this compound. Molecular modeling techniques have been used to predict the binding modes of Tert-butyl 3-(4-aminopyrimidin-2-yl)oxypyrrolidine-1-carboxylate with its target proteins. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more effective derivatives.

In addition to its potential therapeutic applications, Tert-butyl 3-(4-aminopyrimidin-2-yl)oxypyrrolidine-1-carboxylate has also been explored for its role in chemical biology research. The compound's unique structure makes it a useful tool for studying enzyme inhibition and receptor binding. These studies contribute to our understanding of fundamental biological processes and can inform the development of new therapeutic strategies.

The synthesis of Tert-butyl 3-(4-aminopyrimidin-2-yl)oxypyrrolidine-1-carboxylate presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The development of efficient synthetic routes is essential for future research and commercial applications.

The safety and efficacy of any pharmaceutical compound must be thoroughly evaluated before it can be used in clinical settings. Tert-butyl 3-(4-aminopyrimidin-2-yloxypyrrolidine)-1-carboxylate has undergone several preclinical studies to assess its potential side effects and therapeutic benefits. These studies have provided valuable data on the compound's safety profile and have helped to identify potential areas for further optimization.

In conclusion, Tert-butyl 3-(4-amino-pyrimidin--2--yloxypyrrolidine)-1--carboxy late (CAS No. 898828--80--3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation. As our understanding of drug design and development continues to evolve, compounds like this one will play a crucial role in the discovery of new therapies.